1-(Diethylamino)cyclohexanecarboxylic acid
Overview
Description
Scientific Research Applications
Dye Aggregation and Complex Formation
1-(Diethylamino)cyclohexanecarboxylic acid derivatives, such as 7-(Diethylamino)-coumarin-3-carboxylic acid, have been extensively used in applications ranging from laser dyes, fluorescent labels, to biomedical inhibitors. Their use has highlighted the issue of molecular aggregation, which significantly affects their optoelectronic properties. Studies involving ultraviolet-visible absorption and fluorescence spectra have led to the understanding of their aggregation behavior in various solvents, contributing to the rationalization of their inconsistent properties across different media (Liu et al., 2014).
Chirality Control in Asymmetric Synthesis
The asymmetric addition of diethylzinc to aromatic aldehydes, catalyzed by derivatives of this compound, showcases the compound's utility in enantioselective synthesis. Novel optically active derivatives based on this acid have been synthesized and employed to not only control the enantioselectivity but also the stereochemistry of the resulting products. This application emphasizes the compound's role in the development of chiral molecules, which are of significant interest in the pharmaceutical industry (Wang et al., 2010).
Supramolecular Self-Assembly
This compound derivatives participate in the formation of complex structures through supramolecular self-assembly. This behavior has been utilized in the creation of materials with specific properties, including those with potential applications in materials science, especially as magnetic materials. The ability to undergo conformational transformations in the presence of various metal ions under hydrothermal conditions demonstrates the versatility and applicability of these compounds in designing novel materials (Lin & Tong, 2011).
Fluorescent Probe and Bioimaging
Extended-π-conjugated naphthorhodamine dyes derived from this compound have been developed for bioimaging applications. These dyes, with their carboxylic acid-functional group, exhibit controlled fluorescence properties and have been employed as fluorescent probes for selective staining of mitochondria and detection of Hg2+ ions. This highlights the compound's role in the advancement of fluorescent materials for biological and environmental monitoring applications (Zhao et al., 2016).
Properties
IUPAC Name |
1-(diethylamino)cyclohexane-1-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO2/c1-3-12(4-2)11(10(13)14)8-6-5-7-9-11/h3-9H2,1-2H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZSNLIWIHXBIHR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1(CCCCC1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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